Cas no 618-68-8 (2-Benzyl-3-phenylpropanoic acid)

2-Benzyl-3-phenylpropanoic acid is a synthetic organic compound featuring a phenylpropanoic acid backbone with benzyl and phenyl substituents. This structure lends it utility as an intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. Its aromatic groups enhance stability and provide opportunities for further functionalization, making it valuable in medicinal chemistry research. The compound’s well-defined molecular architecture allows for precise modifications, aiding in the study of structure-activity relationships. It is typically characterized by high purity and consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2-Benzyl-3-phenylpropanoic acid structure
618-68-8 structure
Product Name:2-Benzyl-3-phenylpropanoic acid
CAS No:618-68-8
MF:C16H16O2
MW:240.297044754028
MDL:MFCD00796480
CID:515196
PubChem ID:64800
Update Time:2025-06-09

2-Benzyl-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl-3-phenylpropanoic acid
    • Benzenepropanoic acid, a-(phenylmethyl)-
    • Dibenzylacetic acid
    • CS-0238541
    • 2-Benzyl-3-phenylpropanoicacid
    • DTXSID6060684
    • 618-68-8
    • Hydrocinnamic acid, alpha-benzyl-
    • NSC 109102
    • NSC109102
    • EN300-197107
    • CHEMBL1742271
    • NCGC00013069
    • CCG-38113
    • Benzenepropanoic acid, .alpha.-(phenylmethyl)-
    • Benzenepropanoic acid, alpha-(phenylmethyl)-
    • NCIStruc1_000274
    • NCIStruc2_000030
    • STK350048
    • DB-338110
    • C78353
    • di-benzylacetic acid
    • NSC-109102
    • NCI6239
    • 2-benzyl-3-phenylpropionic acid
    • NSC6239
    • NCI60_007142
    • Hydrocinnamic acid, .alpha.-benzyl-
    • NSC-6239
    • NSC 6239
    • DTXCID0043135
    • AKOS000312320
    • NCGC00096193-01
    • dibenzyl acetic acid
    • SCHEMBL4664822
    • NCGC00013069-02
    • A-BENZYLHYDROCINNAMIC ACID
    • MDL： MFCD00796480
    • Inchi： 1S/C16H16O2/c17-16(18)15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,17,18)
    • InChI Key： RBLAOGBEJPHFHW-UHFFFAOYSA-N
    • SMILES： OC(C(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 240.11500
  • Monoisotopic Mass: 240.11503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.0752 (rough estimate)
  • Melting Point: 90°C
  • Boiling Point: 343.02°C (rough estimate)
  • Flash Point: 270.7±14.4 °C
  • Refractive Index: 1.6290 (estimate)
  • PSA: 37.30000
  • LogP: 3.17260
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Benzyl-3-phenylpropanoic acid Security Information

2-Benzyl-3-phenylpropanoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Benzyl-3-phenylpropanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:618-68-8)2-Benzyl-3-phenylpropanoic acid
Order Number:A856213
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:59
Price ($):219.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:618-68-8)2-Benzyl-3-phenylpropanoic acid
A856213
Purity:99%
Quantity:1g
Price ($):219.0
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